Cas no 2138188-56-2 (4-Piperidinecarboxylic acid, 1-[5-[[(1-methylpropyl)amino]methyl]-2-furanyl]-)

• Product Name: 4-Piperidinecarboxylic acid, 1-[5-[[(1-methylpropyl)amino]methyl]-2-furanyl]-
• CAS No: 2138188-56-2
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 5299972
• Update Time: 2025-06-18

4-Piperidinecarboxylic acid, 1-[5-[[(1-methylpropyl)amino]methyl]-2-furanyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 1-[5-[[(1-methylpropyl)amino]methyl]-2-furanyl]-

• Inchi： 1S/C15H24N2O3/c1-3-11(2)16-10-13-4-5-14(20-13)17-8-6-12(7-9-17)15(18)19/h4-5,11-12,16H,3,6-10H2,1-2H3,(H,18,19)
• InChI Key： ALCXNHLCLJNAQF-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(CNC(C)CC)O2)CCC(C(O)=O)CC1

Additional information on 4-Piperidinecarboxylic acid, 1-[5-[[(1-methylpropyl)amino]methyl]-2-furanyl]-

4-Piperidinecarboxylic acid, 1-[5-[[(1-methylpropyl)amino]methyl]-2-furanyl]- (CAS No. 2138188-56-2): An Overview

4-Piperidinecarboxylic acid, 1-[5-[[(1-methylpropyl)amino]methyl]-2-furanyl]- (CAS No. 2138188-56-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential therapeutic applications, represents a promising candidate for further investigation and development.

The chemical structure of 4-Piperidinecarboxylic acid, 1-[5-[[(1-methylpropyl)amino]methyl]-2-furanyl]- is composed of a piperidine ring linked to a furan moiety through an aminoalkyl group. The presence of the piperidine ring imparts significant biological activity, while the furan moiety adds structural diversity and potential for interaction with various biological targets. The compound's molecular formula is C₁₄H₂₀N₂O₃, and its molecular weight is approximately 264.32 g/mol.

Recent studies have highlighted the potential of 4-Piperidinecarboxylic acid, 1-[5-[[(1-methylpropyl)amino]methyl]-2-furanyl]- in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that this compound exhibits neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the compound effectively reduced oxidative stress and inflammation in neuronal cells, thereby protecting them from damage.

In addition to its neuroprotective effects, 4-Piperidinecarboxylic acid, 1-[5-[[(1-methylpropyl)amino]methyl]-2-furanyl]- has also shown promise in the field of cancer research. Preliminary studies have indicated that the compound possesses anti-proliferative properties against various cancer cell lines. Specifically, it has been observed to inhibit the growth of breast cancer cells by inducing apoptosis and disrupting cell cycle progression. These findings suggest that the compound may have potential as a novel anticancer agent, warranting further preclinical and clinical evaluation.

The pharmacokinetic properties of 4-Piperidinecarboxylic acid, 1-[5-[[(1-methylpropyl)amino]methyl]-2-furanyl]- have also been investigated to assess its suitability for therapeutic use. Studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it a viable candidate for drug development. Additionally, its low toxicity and high selectivity towards target cells further enhance its therapeutic potential.

To further understand the mechanism of action of 4-Piperidinecarboxylic acid, 1-[5-[[(1-methylpropyl)amino]methyl]-2-furanyl]-, researchers have conducted extensive in vitro and in vivo studies. These investigations have revealed that the compound interacts with specific receptors and signaling pathways involved in disease pathogenesis. For example, it has been shown to modulate G protein-coupled receptors (GPCRs) and ion channels, which are crucial for maintaining cellular homeostasis.

The development of 4-Piperidinecarboxylic acid, 1-[5-[[(1-methylpropyl)amino]methyl]-2-furanyl]- as a therapeutic agent is currently at an early stage, but ongoing research continues to uncover new insights into its biological activities and potential applications. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize the compound's structure and improve its pharmacological properties.

In conclusion, 4-Piperidinecarboxylic acid, 1-[5-[[(1-methylpropyl)amino]methyl]-2-furanyl]- (CAS No. 2138188-56-2) represents a promising lead compound with diverse therapeutic potential. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in various medical fields. As research progresses, it is anticipated that this compound will contribute significantly to the advancement of medicinal chemistry and pharmaceutical science.